![molecular formula C8H16O B101860 2,2-Dimethyl-5-hexen-3-ol CAS No. 19550-89-1](/img/structure/B101860.png)
2,2-Dimethyl-5-hexen-3-ol
Overview
Description
2,2-Dimethyl-5-hexen-3-ol is a chemical compound with the formula C8H16O . It has a molecular weight of 128.2120 . The IUPAC Standard InChI for this compound is InChI=1S/C8H16O/c1-5-6-7(9)8(2,3)4/h5,7,9H,1,6H2,2-4H3 .
Molecular Structure Analysis
The molecular structure of this compound can be represented as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Scientific Research Applications
Catalysis and Organic Synthesis
2,2-Dimethyl-5-hexen-3-ol is involved in various catalytic processes and organic syntheses. For instance, ruthenium complex-catalyzed oxidative cyclization uses related compounds for producing specific cyclic structures (Kondo et al., 2003). Additionally, reactions of acyclic α,β-enones with olefins, employing catalysts like Ru(H)2(CO)(PPh3)3, highlight its potential in creating stereochemically significant products (Sato et al., 1998).
Polymer Science
In polymer science, this compound's derivatives play a role in the copolymerization processes. For instance, copolymerization of ethylene or propylene with α-olefins containing hydroxyl groups, using specific catalysts like zirconocene/methylaluminoxane, showcases its utility in creating polymers with unique properties (Hagihara et al., 2004). Moreover, functionalization of polyethylenes via metallocene/methylaluminoxane catalyst involves similar compounds to modify polymer structures (Aaltonen & Löfgren, 1997).
Green Chemistry and Catalysis
In green chemistry, studies explore the oxidation of related alcohols using catalysts like supported gold, palladium, and gold–palladium to understand the selectivity in multifunctional group molecules (Alshammari et al., 2013). Additionally, nickel(0)-catalyzed three-component connection reactions demonstrate the synthesis of significant compounds under mild conditions (Kimura et al., 1999).
Antioxidant Activity
Research on 2,6-dimethyl-5-hepten-2-ol, a structurally similar compound, highlights its potential antioxidant properties. Studies using methods like the Oxygen Radical Absorbance Capacity assay demonstrate notable anti-peroxyl radical activity (Stobiecka et al., 2016).
Selective Catalysis
Selective catalysis, such as the hydrogenation of unsaturated ketones over MgO, shows the transformation of related compounds into specific alcohols with high selectivity (Szöllösi & Bartók, 1999).
Biochemical Research
In biochemical research, studies on plant-plant signaling involving compounds like (Z)-3-Hexen-1-ol indicate the role of these molecules in plant defense mechanisms (Ruther & Kleier, 2005).
Photochemistry
Exploration into the photochemistry of related compounds, such as 5-hexen-2-one, provides insights into their stability and isomerization under specific conditions (Srinivasan, 1960).
Agricultural Research
Investigations into insect-induced plant volatiles in Bt and conventional oilseed rape plants highlight the role of compounds like (Z)-3-hexen-1-ol in plant-insect interactions (Ibrahim et al., 2008).
properties
IUPAC Name |
2,2-dimethylhex-5-en-3-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O/c1-5-6-7(9)8(2,3)4/h5,7,9H,1,6H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXYGGMCZALUAQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(CC=C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00941328 | |
Record name | 2,2-Dimethylhex-5-en-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00941328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19550-89-1 | |
Record name | 2,2-Dimethyl-5-hexen-3-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019550891 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,2-Dimethylhex-5-en-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00941328 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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